Cas no 2227763-81-5 ((3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid
• CAS No: 2227763-81-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6508491
• PubChem ID: 165685736
• Update Time: 2025-07-21

(3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid
• EN300-1786730
• (3S)-3-hydroxy-3-[4-(pyrrolidin-1-yl)phenyl]propanoic acid
• 2227763-81-5

• Inchi： 1S/C13H17NO3/c15-12(9-13(16)17)10-3-5-11(6-4-10)14-7-1-2-8-14/h3-6,12,15H,1-2,7-9H2,(H,16,17)/t12-/m0/s1
• InChI Key： ABXUCJKKXZBXHU-LBPRGKRZSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.8Ų

Additional information on (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid

Introduction to (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic Acid (CAS No. 2227763-81-5)

Compound CAS No. 2227763-81-5, identified by its systematic name as (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid, represents a significant molecule in the realm of chemical and biomedical research. This compound, belonging to the class of hydroxyphenylpropanoic acids with a pyrrolidine moiety, has garnered attention due to its unique structural features and potential biological activities. The stereochemical configuration at the third carbon atom, specifically the (S) configuration, plays a crucial role in determining its interaction with biological targets and overall pharmacological profile.

The< strong> (3S)-configuration of the molecule is particularly noteworthy, as it influences the compound's solubility, metabolic stability, and binding affinity to enzymes and receptors. In recent years, there has been a growing interest in chiral compounds for drug development, with numerous studies demonstrating that enantiomers can exhibit markedly different pharmacological effects. The< strong> 3-hydroxy group and the< strong> 4-(pyrrolidin-1-yl)phenyl substituent are key functional elements that contribute to the compound's reactivity and potential therapeutic applications. The hydroxyl group can participate in hydrogen bonding interactions, while the pyrrolidine ring often serves as a bioisostere for piperidine or morpholine moieties found in many bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies suggest that< strong> (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid may interact with various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, preliminary computational studies have indicated that this compound could potentially inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The< strong> pyrrolidin-1-yl moiety is particularly interesting from a pharmacological standpoint, as it is commonly found in drug molecules due to its ability to enhance binding affinity and improve pharmacokinetic properties. In particular, the nitrogen atom of the pyrrolidine ring can form hydrogen bonds with polar residues in protein targets, thereby stabilizing the enzyme-inhibitor complex. This feature makes< strong> (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid a promising candidate for further investigation in the development of novel therapeutic agents.

In vitro studies have begun to explore the biological activity of this compound, with initial results suggesting potential anti-inflammatory and analgesic properties. The< strong> 3-hydroxy group, being a key functional moiety, may contribute to these effects by modulating enzyme activity or interacting with cellular signaling pathways. Additionally, the< strong> phenylpropanoic acid backbone is known to be present in several bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs). This structural motif suggests that< strong> (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid could exhibit similar pharmacological effects, particularly in contexts involving pain and inflammation.

The synthesis of this compound has been achieved through multi-step organic reactions, involving stereoselective methodologies to ensure the correct configuration at the stereogenic center. Advanced synthetic techniques such as asymmetric hydrogenation or chiral resolution have been employed to obtain high enantiomeric purity. These synthetic strategies are critical for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved safety profiles and reduced side effects.

The potential therapeutic applications of< strong> (3S)-3-hydroxy-3-4-(pyrrolidin-1-yl)phenylpropanoic acid extend beyond anti-inflammatory and analgesic uses. Preliminary data suggest that this compound may also exhibit neuroprotective properties, making it a candidate for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The ability of the< strong> pyrrolidin-1-yl moiety to interact with central nervous system (CNS) receptors could be leveraged to develop novel therapeutics targeting neuronal dysfunction.

In conclusion, compound CAS No. 2227763-81-5, or more precisely named as (3S)-3-hydroxy-3-4-(pyrrolidin-1-y l)phenylpropanoic acid, represents a promising entity in chemical and biomedical research. Its unique structural features, including the stereochemical configuration at the third carbon atom and the presence of key functional groups such as hydroxyl and pyrrolidine moieties, make it an attractive candidate for further investigation. With ongoing research exploring its biological activity and potential therapeutic applications, this compound holds significant promise for contributing to advancements in drug development.